Cas no 2451256-38-3 (1-Bromo-5-chloro-3,4-difluoro-2-iodobenzene)

• Product Name: 1-Bromo-5-chloro-3,4-difluoro-2-iodobenzene
• CAS No: 2451256-38-3
• MF: C₆HBrClF₂I
• MW: 353.330419301987
• CID: 5175141
• Update Time: 2025-10-23

1-Bromo-5-chloro-3,4-difluoro-2-iodobenzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-5-chloro-3,4-difluoro-2-iodobenzene

• Inchi： 1S/C6HBrClF2I/c7-2-1-3(8)4(9)5(10)6(2)11/h1H
• InChI Key： RGNBUJBAAKGGKK-UHFFFAOYSA-N
• SMILES： C1(Br)=CC(Cl)=C(F)C(F)=C1I

Additional information on 1-Bromo-5-chloro-3,4-difluoro-2-iodobenzene

1-Bromo-5-Chloro-3,4-Difluoro-2-Iodobenzene: A Comprehensive Overview

1-Bromo-5-chloro-3,4-difluoro-2-iodobenzene, also known by its CAS number 2451256-38-3, is a highly substituted aromatic compound with a complex structure. This compound is of significant interest in the fields of organic chemistry, materials science, and pharmacology due to its unique electronic properties and potential applications. The molecule features a benzene ring with four halogen substituents: bromine at position 1, chlorine at position 5, fluorine at positions 3 and 4, and iodine at position 2. This combination of halogens imparts distinctive chemical reactivity and physical properties to the compound.

The synthesis of 1-bromo-5-chloro-3,4-difluoro-2-iodobenzene typically involves multi-step halogenation reactions on a benzene ring. The process often begins with the bromination or iodination of a chlorofluorobenzene derivative, followed by further substitution reactions to introduce additional halogens. The exact synthetic pathway may vary depending on the desired regioselectivity and the specific conditions employed. Recent advancements in catalytic methods and transition metal-mediated coupling reactions have enabled more efficient and selective syntheses of such highly substituted aromatic compounds.

One of the most notable applications of 1-bromo-5-chloro-3,4-difluoro-2-iodobenzene is in the field of drug discovery. The compound serves as a valuable building block for constructing bioactive molecules with potential therapeutic applications. Its multiple halogen substituents provide opportunities for modulating the electronic properties of the aromatic ring, which can influence binding affinity to target proteins or enzymes. For instance, researchers have explored the use of this compound as a precursor for developing novel antiviral agents and anticancer drugs.

In materials science, 1-bromo-5-chloro-3,4-difluoro-2-iodobenzene has been investigated for its potential as a component in advanced materials such as organic semiconductors and optoelectronic devices. The presence of multiple electronegative substituents on the benzene ring can significantly alter its electronic structure, making it suitable for applications in light-emitting diodes (LEDs) and solar cells. Recent studies have demonstrated that derivatives of this compound exhibit promising charge transport properties, which could be harnessed for developing next-generation electronic materials.

The study of 1-bromo-5-chloro-3,4-difluoro-2-i odobenzene has also contributed to our understanding of halogen bonding and its role in molecular recognition processes. Halogen atoms are known to participate in weak intermolecular interactions that can influence the physical properties of compounds and their biological activity. By examining the behavior of this compound in various chemical environments, researchers have gained insights into how halogen substituents can be strategically positioned to optimize molecular interactions for specific applications.

From an environmental perspective, the stability and degradation pathways of 1-bromo -5-chloro -3 ,4 -difluoro -2 -iodobenzene are areas of active research. Understanding how such compounds behave in natural environments is crucial for assessing their potential impact on ecosystems. Recent studies have focused on determining the persistence of this compound under different environmental conditions and identifying factors that influence its biodegradation.

In conclusion, 1-bromo -5-chloro -3 ,4 -difluoro -2 -iodobenzene strong>, with its unique structure and versatile properties, continues to be a subject of intense scientific interest. Its applications span across multiple disciplines, from drug discovery to materials science, making it an essential compound for advancing modern chemistry research.